prepropeptide GLa, frog prepropeptide GLa, frog
Brand Name: Vulcanchem
CAS No.: 102619-51-2
VCID: VC0216788
InChI:
SMILES:
Molecular Formula: C17H33N3
Molecular Weight: 0

prepropeptide GLa, frog

CAS No.: 102619-51-2

Cat. No.: VC0216788

Molecular Formula: C17H33N3

Molecular Weight: 0

* For research use only. Not for human or veterinary use.

prepropeptide GLa, frog - 102619-51-2

Specification

CAS No. 102619-51-2
Molecular Formula C17H33N3
Molecular Weight 0

Introduction

Molecular Structure and Properties

Primary Structure

Prepropeptide GLa is characterized by a specific amino acid sequence that determines its functionality. The complete peptide contains 64 amino acids with distinctive regions including a signal peptide, a pro region with processing sites, and the mature peptide sequence . The molecular weight of prepropeptide GLa is approximately 7 kDa, which positions it among smaller peptide precursors.

Structural Elements

The structural organization of prepropeptide GLa includes several key elements that contribute to its function:

Structural ElementDescriptionFunction
Signal SequenceN-terminal sequenceDirects peptide to secretory pathway
Pro RegionContains processing sitesFacilitates proper folding and processing
Mature PeptideC-terminal regionExhibits biological activity after cleavage
Amphiphilic RegionPart of the pro regionPotentially aids in membrane interactions

The amphiphilic nature of portions of the peptide is particularly significant, as it contributes to its ability to interact with microbial membranes, which is essential for its antimicrobial activity .

Genetic Organization

Gene Structure

The gene encoding prepropeptide GLa in Xenopus laevis has been isolated and extensively characterized. Research has revealed that this gene comprises four exons separated by relatively small introns . This genetic organization is significant as it contributes to understanding the evolutionary relationships among various frog skin peptides.

Homologous Export Exon

A particularly notable feature of the prepropeptide GLa gene is the presence of a homologous export exon. This exon contains 161 base pairs, starting one base pair prior to the initiation codon . It encodes a signal peptide and part of a pro region with processing sites . The significance of this homologous export exon extends beyond prepropeptide GLa, as similar exons have been identified in genes encoding precursors of other skin peptides including xenopsin, levitide, and caerulein . This finding suggests a common evolutionary origin and potentially similar processing mechanisms among these different peptides.

Gene FeatureCharacteristicsSignificance
Total StructureFour exons separated by small intronsCompact gene organization
Homologous Export Exon161 bp, encodes signal peptide and part of pro regionShared with other skin peptide genes
Initiation PositionStarts one base pair prior to initiation codonCritical for translation initiation
Encoded ElementsSignal sequence and amphiphilic peptide segmentEssential for secretory pathway targeting

Processing and Import Mechanisms

Cellular Processing

The synthesis of frog prepropeptide GLa involves transcription of its gene followed by translation into a precursor protein. This process occurs in the granular glands of the frog's skin, where ribosomes synthesize the peptide. The peptide undergoes several post-translational modifications before reaching its mature form.

Biological Functions

Antimicrobial Activity

The primary biological role traditionally attributed to prepropeptide GLa and its derivatives is antimicrobial activity. The peptides derived from this precursor interact with microbial membranes, leading to disruption and cell lysis. This mechanism provides an important component of the innate immune system in amphibians, protecting their moist skin against invading microorganisms .

Alternative Functional Hypothesis

Recent research has called into question the traditional view that the primary role of antimicrobial peptides derived from precursors like prepropeptide GLa is purely antimicrobial. An intriguing alternative hypothesis suggests that these peptides might assist neuroactive peptides in their antipredator role . According to this hypothesis, the cytolytic action of these peptides increases the delivery of neuroactive peptides to the endocrine and nervous system of predators . This suggests that antimicrobial peptides might be more accurately viewed as cytolysins, with their contribution to the immune system representing an accessory benefit rather than their primary function .

Evolutionary Significance

The distribution pattern of antimicrobial peptides across the Anura order provides insight into their evolutionary significance. Research indicates that these peptides are distributed sporadically (non-universally) across frog species . Intriguingly, virtually all anurans known to produce neuropeptides in their granular glands also co-secrete cytolytic peptides . This observation further supports the hypothesis of a primary role in predator defense rather than exclusively antimicrobial protection.

Applications and Significance

Biomedical Applications

The unique properties of prepropeptide GLa and its derivatives present potential applications in various biomedical fields. The antimicrobial activities of these peptides make them candidates for development of new antibiotics, particularly in the context of increasing antibiotic resistance among pathogenic microorganisms.

Research Model

Beyond their potential therapeutic applications, prepropeptide GLa and related compounds serve as valuable research models for understanding protein processing and secretion mechanisms. The ATP-dependent but docking protein-independent import mechanism of prepropeptide GLa provides insights into alternative pathways for protein import into the endoplasmic reticulum .

Current Research and Future Perspectives

Ongoing Investigations

Current research on prepropeptide GLa continues to explore its structural characteristics, processing mechanisms, and potential applications. Advanced techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy are being employed to determine its three-dimensional conformation with greater precision.

Future Research Directions

Future research directions may include:

  • Further elucidation of the relationship between structure and function

  • Investigation of the hypothesized role in predator defense

  • Exploration of potential therapeutic applications

  • Comparative studies across different amphibian species to better understand evolutionary patterns

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